3,5-Difluoro-4-(4-thiomorpholinyl)aniline

• Molecular Formula: C10H12F2N2S
• Molecular Weight: 230.28 g/mol
• IUPAC Name: 3,5-difluoro-4-thiomorpholin-4-ylaniline
• InChI: InChI=1S/C10H12F2N2S/c11-8-5-7(13)6-9(12)10(8)14-1-3-15-4-2-14/h5-6H,1-4,13H2
• InChI Key: JNVNXBAPAHAIQV-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=C(C=C(C=C2F)N)F

Description

3,5-Difluoro-4-(4-thiomorpholinyl)aniline is a useful research compound. Its molecular formula is C10H12F2N2S and its molecular weight is 230.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 4-(2,6-difluoro-4-nitrophenyl)thiomorpholine (3.00 g, 11.5 mmol) in tetrahydrofuran (60 mL) is added to a Parr bottle containing a mixture of Raney nickel (1 g) in water (15 mL) under N2, and the reaction mixture is shaken on a Parr apparatus under a hydrogen atmosphere at 40 psi for 24 hrs. The catalyst is removed by filtration through Celite, rinsing with tetrahydrofuran and water, the filtrate is diluted with water (50 mL) and EtOAc (50 mL), and the layers are separated. The organic phase is washed with saline (25 mL), dried over anhydrous magnesium sulfate and concentrated under reduced pressure, and the resulting oil is chromatographed on a Flash 40M 90 g silica gel cartridge eluting with EtOAc/heptane (15/85). Pooling and concentration of those fractions with an Rf=0.19 by TLC (EtOAc/hexanes, 25/75) gives the title compound, mp 85–86° C.; MS (ESI+) for C10H12N2F2S m/z 231 (M+H)+.

Synthesis routes and methods II

Procedure details

Sodium borohydride (285 mg, 7.5 mmol) was added to a stirring solution of NiCl2.6H2O (1.16 g, 5.0 mmol) and 4-(2,6-difluoro-4-nitrophenyl)thiomorpholine, obtain in Preparation 3, in methanol (30 mL). The reaction mixture was diluted with ethyl acetate (50 mL) after 0.5 h and the organic portion was washed with water (30 mL×2) followed by brine (30 mL) and dried over sodium sulfate. Evaporation of the volatiles yielded the title compound as light brown solid (400 mg, 70%).